Cas no 109439-90-9 (1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1))

1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1) structure
109439-90-9 structure
Product Name:1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1)
CAS No:109439-90-9
MF:C8H10IN3
MW:275.089573383331
CID:179080
PubChem ID:60320
Update Time:2025-04-19

1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazolium,1,2-dimethyl-, iodide (1:1)
    • 1,2-dimethyl-1,3-dihydrobenzotriazol-1-ium,iodide
    • 1,2-Dimethyl-1H-benzotriazolium iodide
    • 1,2-dimethyl-2H-benzotriazol-1-ium iodide
    • 1,2-Dimethylbenzotriazolium jodid
    • 1,2-Dimethylbenzotriazolium jodid [German]
    • 1H-Benzotriazolium, 1,2-dimethyl-, iodide
    • 1,2-Dimethyl-1H-benzotriazol-2-ium iodide
    • 109439-90-9
    • 1,2-dimethylbenzotriazol-1-ium;iodide
    • DTXSID40911166
    • Inchi: 1S/C8H10N3.HI/c1-10-8-6-4-3-5-7(8)9-11(10)2;/h3-6H,1-2H3;1H/q+1;/p-1
    • InChI Key: BOZFRVNZMQCBDM-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C)=C2C=CC=CC2=NN1C

Computed Properties

  • Exact Mass: 264.9133
  • Monoisotopic Mass: 277.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19.7A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 21.7
  • LogP: 2.44920
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